Cas no 1340044-27-0 (4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride
• CAS No: 1340044-27-0
• MF: C₁₁H₁₄Cl₂O₃S
• MW: 297.198060512543
• CID: 5573409
• Update Time: 2025-05-23

4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(4-chloro-3-methylphenoxy)-

• Inchi： 1S/C11H14Cl2O3S/c1-9-8-10(4-5-11(9)12)16-6-2-3-7-17(13,14)15/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： QLHCQHREPCPQCB-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCOC1=CC=C(Cl)C(C)=C1

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 416.4±35.0 °C(Predicted)

Additional information on 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride

Recent Advances in the Study of 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride (CAS: 1340044-27-0)

4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride (CAS: 1340044-27-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is primarily utilized as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound's unique structural features, such as the chloro-methylphenoxy moiety and the reactive sulfonyl chloride group, make it a versatile building block for designing novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride as a precursor for the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against CA IX and CA XII, which are overexpressed in various cancer types. The researchers highlighted the compound's ability to form stable interactions with the zinc ion in the enzyme's active site, thereby enhancing its inhibitory potency. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors.

Another significant development was reported in a recent patent application (WO2023056321A1), where 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride was employed in the synthesis of novel anti-inflammatory agents. The patent describes a series of sulfonyl-containing compounds that effectively modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. The lead compound derived from this scaffold showed promising results in preclinical models of rheumatoid arthritis, with reduced side effects compared to existing therapies. This highlights the compound's potential in addressing unmet medical needs in chronic inflammatory diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and handling of 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while minimizing hazardous byproducts. The new protocol employs continuous flow chemistry, which offers better control over the exothermic sulfonylation reaction and improves overall safety. These process improvements are crucial for scaling up production to meet the growing demand for this intermediate in pharmaceutical development.

The compound's mechanism of action and structure-activity relationships have been further elucidated through computational studies. Molecular docking and dynamics simulations have revealed how modifications to the 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride scaffold can fine-tune its biological activity. These in silico approaches, combined with experimental data, are accelerating the design of more selective and potent derivatives for various therapeutic targets. Researchers are particularly interested in exploring its potential in targeted protein degradation strategies, where the sulfonyl chloride moiety could be utilized for covalent modification of E3 ligases.

In conclusion, 4-(4-chloro-3-methylphenoxy)butane-1-sulfonyl chloride (CAS: 1340044-27-0) continues to be a valuable chemical tool in drug discovery and development. Recent studies have expanded our understanding of its applications in medicinal chemistry, while improved synthetic methods have enhanced its accessibility. As research progresses, we anticipate seeing more clinical candidates derived from this scaffold, particularly in areas of oncology and inflammation where its unique properties offer distinct advantages. The compound serves as an excellent example of how strategic modification of chemical intermediates can lead to significant therapeutic breakthroughs.